Cas no 1256785-64-4 (6-chloro-5-fluoro-pyrimidine-4-carboxylic acid)

• Product Name: 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid
• CAS No: 1256785-64-4
• MF: C₅H₂ClFN₂O₂
• MW: 176.53298330307
• CID: 5705423
• PubChem ID: 129915729
• Update Time: 2026-03-11

6-chloro-5-fluoro-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-fluoropyrimidine-4-carboxylic acid
• 1256785-64-4
• AKOS040767411
• PB40097
• 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid
• EN300-1716853
• Z1255390032
• PS-15844
• D96548
• 6-Chloro-5-fluoropyrimidine-4-carboxylicacid

• Inchi： 1S/C5H2ClFN2O2/c6-4-2(7)3(5(10)11)8-1-9-4/h1H,(H,10,11)
• InChI Key： CTMKNADCFBTSHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=NC=N1)F

Computed Properties

• Exact Mass: 175.9788832g/mol
• Monoisotopic Mass: 175.9788832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid

6-chloro-5-fluoro-pyrimidine-4-carboxylic acid (CAS No. 1256785-64-4)

6-chloro-5-fluoro-pyrimidine-4-carboxylic acid, with the CAS registry number 1256785-64-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the pyrimidine derivative family, which is well-known for its diverse biological activities and applications in drug development. The molecule's structure features a pyrimidine ring system with substituents at positions 4, 5, and 6, specifically a chlorine atom at position 6, a fluorine atom at position 5, and a carboxylic acid group at position 4. These substituents contribute to the compound's unique chemical properties and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. Researchers have also explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as coupling reactions or ring-forming reactions. These innovations have not only improved the scalability of the synthesis but also opened new avenues for exploring related analogs with potentially enhanced biological profiles.

The biological activity of 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antitumor agent, particularly in targeting specific signaling pathways involved in cancer progression. For instance, studies published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its ability to inhibit key enzymes or receptors associated with oncogenesis. Additionally, this compound has shown promise as an antiviral agent, with research indicating its potential to interfere with viral replication mechanisms.

One of the most exciting developments involving 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid is its application in drug delivery systems. Scientists have investigated its use as a carrier molecule for targeted drug delivery, leveraging its ability to interact with specific cellular receptors or membrane proteins. This approach could significantly enhance the efficacy of therapeutic agents while minimizing off-target effects and systemic toxicity.

Moreover, computational modeling techniques have played a pivotal role in understanding the molecular interactions of 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid. Advanced molecular docking studies have provided insights into how this compound binds to its target proteins, offering valuable information for structure-based drug design. These studies have also revealed potential modifications that could further optimize the compound's pharmacokinetic properties, such as improving bioavailability or prolonging half-life.

In terms of regulatory considerations, 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid has undergone preliminary safety assessments to evaluate its toxicity profile. Early results suggest that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, additional studies are required to fully characterize its safety profile and establish appropriate dosing regimens.

Looking ahead, the development of 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid is expected to continue progressing rapidly due to its unique combination of chemical stability and biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical practice. Furthermore, ongoing research into related pyrimidine derivatives may uncover additional compounds with even greater therapeutic potential.

In conclusion, 6-chloro-5-fluoro-pyrimidine-4-carboxylic acid (CAS No. 1256785-64-4) represents a significant advancement in medicinal chemistry with broad implications for drug discovery and development. Its versatile structure and promising biological activity make it a valuable tool for addressing unmet medical needs across various therapeutic areas.